molecular formula C30H44N4O2 B10835025 N-((1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl)-N-((1-(4-methylpiperazin-1-yl)cyclohexyl)methyl)cyclohexanecarboxamide

N-((1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl)-N-((1-(4-methylpiperazin-1-yl)cyclohexyl)methyl)cyclohexanecarboxamide

Cat. No.: B10835025
M. Wt: 492.7 g/mol
InChI Key: PJVMTTZJMVQBDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of PMID27788040-Compound-5a involves multiple steps, starting with the preparation of intermediate compounds. The final step typically involves the reaction of acetylated piperazine derivatives with other intermediates in the presence of a suitable solvent like acetone . The reaction conditions are optimized to achieve high yields and purity.

Industrial Production Methods: Industrial production of PMID27788040-Compound-5a may involve large-scale synthesis using automated liquid handling systems. High-throughput methods, such as RapidFire mass spectrometry-based compound screening, are employed to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions: PMID27788040-Compound-5a undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted compounds .

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: PMID27788040-Compound-5a stands out due to its high specificity and potency in inhibiting calpain 2. Its unique structure allows for strong binding to the active site, making it a valuable tool in both research and therapeutic applications .

Properties

Molecular Formula

C30H44N4O2

Molecular Weight

492.7 g/mol

IUPAC Name

N-[(1-methyl-2-oxoquinolin-3-yl)methyl]-N-[[1-(4-methylpiperazin-1-yl)cyclohexyl]methyl]cyclohexanecarboxamide

InChI

InChI=1S/C30H44N4O2/c1-31-17-19-34(20-18-31)30(15-9-4-10-16-30)23-33(29(36)24-11-5-3-6-12-24)22-26-21-25-13-7-8-14-27(25)32(2)28(26)35/h7-8,13-14,21,24H,3-6,9-12,15-20,22-23H2,1-2H3

InChI Key

PJVMTTZJMVQBDL-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2(CCCCC2)CN(CC3=CC4=CC=CC=C4N(C3=O)C)C(=O)C5CCCCC5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.